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Compound of Interest

Compound Name: 1,4-Dibromopentane

Cat. No.: B1359787 Get Quote

Technical Guide to the Safe Handling of 1,4-
Dibromopentane
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety protocols and hazard information for the

handling of 1,4-Dibromopentane (CAS No. 626-87-9). Adherence to these guidelines is critical

to ensure a safe laboratory environment and to mitigate the risks associated with this chemical.

Hazard Identification and Classification
1,4-Dibromopentane is classified as a hazardous chemical and requires careful handling. The

primary hazards are summarized in the table below.

Table 1: GHS Hazard Classification for 1,4-Dibromopentane
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2][3][4]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation.[1][2][3][4]

Signal Word: Warning[3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,4-Dibromopentane is essential for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Dibromopentane

Property Value

Molecular Formula C5H10Br2[5]

Molecular Weight 229.94 g/mol [2]

Appearance Liquid[4]

Boiling Point 98-99 °C @ 25 mmHg[4]

Melting Point -34.4 °C[4]

Density 1.687 g/mL at 25 °C[4]

Flash Point >110 °C (>230 °F) - closed cup[5]

Solubility in Water Insoluble[5]

Refractive Index n20/D 1.5085 (lit.)[4]
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Experimental Protocols
Strict adherence to the following protocols is mandatory when working with 1,4-
Dibromopentane.

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted before handling to determine the necessary level of

PPE. The following represents a general protocol for donning and doffing PPE.

3.1.1. Donning PPE

Preparation

Donning Sequence

Inspect PPE for damage

Wash hands thoroughly

Don lab coat or gown

Don inner layer of chemical-resistant gloves

Don chemical safety goggles and face shield

Don outer layer of chemical-resistant gloves over cuffs
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Click to download full resolution via product page

Figure 1: Donning Personal Protective Equipment (PPE) Workflow.

3.1.2. Doffing PPE

The removal of PPE must be done carefully to prevent contamination.
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Doffing Sequence

Post-Removal

Remove outer gloves

Remove lab coat or gown (turn inside out)

Remove goggles and face shield from the back

Remove inner gloves

Wash hands thoroughly

Dispose of PPE in designated hazardous waste
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Planning and Preparation

Experimental Execution

Cleanup and Disposal

Conduct Risk Assessment

Review Standard Operating Procedure

Gather all necessary materials and PPE

Don appropriate PPE

Conduct experiment in a ventilated area

Continuously monitor for spills or exposure

Decontaminate work area and equipment

Dispose of waste in labeled containers

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromopentane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-4-dibromopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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